Cas no 129776-60-9 (Butanedioic acid, (2-methylpropyl)-, 1-(phenylmethyl) ester, (R)-)

Butanedioic acid, (2-methylpropyl)-, 1-(phenylmethyl) ester, (R)- structure
129776-60-9 structure
Product Name:Butanedioic acid, (2-methylpropyl)-, 1-(phenylmethyl) ester, (R)-
CAS No:129776-60-9
MF:C15H20O4
MW:264.316905021667
CID:1224990
PubChem ID:22874407
Update Time:2025-04-20

Butanedioic acid, (2-methylpropyl)-, 1-(phenylmethyl) ester, (R)- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, (2-methylpropyl)-, 1-(phenylmethyl) ester, (R)-
    • SCHEMBL7355706
    • benzyl (2R)-2-(carboxymethyl)-4-methylvalerate
    • CFMRKUYJARYXBX-CYBMUJFWSA-N
    • 129776-60-9
    • (3R)-3-[(BENZYLOXY)CARBONYL]-5-METHYLHEXANOIC ACID
    • Benzyl(2R)-2-carboxymethyl-4-methylvalerate
    • Benzyl (2R)-2-carboxymethyl-4-methylvalerate
    • MDL: MFCD11847750
    • Inchi: 1S/C15H20O4/c1-11(2)8-13(9-14(16)17)15(18)19-10-12-6-4-3-5-7-12/h3-7,11,13H,8-10H2,1-2H3,(H,16,17)/t13-/m1/s1
    • InChI Key: CFMRKUYJARYXBX-CYBMUJFWSA-N
    • SMILES: O(CC1C=CC=CC=1)C([C@@H](CC(=O)O)CC(C)C)=O

Computed Properties

  • Exact Mass: 263.12837
  • Monoisotopic Mass: 264.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 66.43
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